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Compound of Interest

Compound Name: Zafirlukast-13C,d3

Cat. No.: B12421790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of

Zafirlukast-13C,d3, an isotopically labeled version of the leukotriene receptor antagonist,

Zafirlukast. This document is intended to serve as a valuable resource for researchers and

professionals engaged in drug development and analysis.

Core Chemical Properties
Zafirlukast-13C,d3 is a stable, isotopically labeled form of Zafirlukast, designed for use as an

internal standard in quantitative analyses, such as mass spectrometry-based assays. The

incorporation of one carbon-13 atom and three deuterium atoms provides a distinct mass

signature, allowing for accurate differentiation from the unlabeled drug.

Physicochemical Data
The fundamental chemical and physical properties of Zafirlukast and its isotopically labeled

form are summarized in the table below. While specific experimental data for the 13C,d3

variant is not extensively published, its physical properties are expected to be very similar to

the parent compound.
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Property Zafirlukast Zafirlukast-13C,d3

Molecular Formula C₃₁H₃₃N₃O₆S C₃₀¹³CH₃₀D₃N₃O₆S

Molecular Weight 575.68 g/mol 579.70 g/mol (calculated)

Appearance
Fine white to pale yellow

amorphous powder[1]
Solid (expected)

Solubility

Practically insoluble in water;

slightly soluble in methanol;

freely soluble in

tetrahydrofuran,

dimethylsulfoxide, and

acetone[1][2]

Expected to have similar

solubility profile to Zafirlukast

Melting Point 138-140 °C Not available

Stability Profile
The stability of a pharmaceutical compound and its isotopically labeled analogues is critical for

ensuring the accuracy of experimental results and for defining appropriate storage and

handling procedures.

Storage and Handling Recommendations
Based on available information for Zafirlukast and general guidelines for isotopically labeled

compounds, the following storage conditions are recommended for Zafirlukast-13C,d3:

Temperature: Store at room temperature (20-25°C or 68-77°F), unless otherwise specified by

the supplier[3]. Some suppliers may recommend long-term storage at -20°C.

Light: Protect from light[3].

Moisture: Store in a dry place and keep the container tightly closed to protect from

moisture[3].

Forced Degradation Studies of Zafirlukast
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Forced degradation studies are essential for identifying potential degradation products and

establishing the stability-indicating nature of analytical methods. Several studies have

investigated the degradation of unlabeled Zafirlukast under various stress conditions. The

results are summarized below.

Stress Condition Observations

Acidic Hydrolysis
Degradation observed. A minor degradation

product was noted in one study[4].

Alkaline Hydrolysis Significant degradation occurs[5][6].

Oxidative
Degradation observed, with the formation of a

major unknown degradation product[4].

Thermal Stable at 60°C for seven days in one study[4].

Photolytic
Stable under photolytic stress conditions as per

ICH Q1B guidelines in one study[4].

Influence of Isotopic Labeling on Stability
The presence of deuterium in Zafirlukast-13C,d3 can potentially enhance its stability due to

the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and has a lower

vibrational frequency than the carbon-hydrogen (C-H) bond[7][8]. This increased bond strength

means that more energy is required to break the C-D bond, which can lead to a slower rate of

degradation if the cleavage of this bond is involved in the rate-determining step of a

degradation pathway[9][10]. Therefore, it is reasonable to expect that Zafirlukast-13C,d3 will

exhibit stability that is at least comparable to, and potentially greater than, that of unlabeled

Zafirlukast under identical conditions.

Mechanism of Action and Signaling Pathway
Zafirlukast is a selective and competitive antagonist of the cysteinyl leukotriene receptor 1

(CysLT1). Cysteinyl leukotrienes (LTC₄, LTD₄, and LTE₄) are potent inflammatory mediators

involved in the pathophysiology of asthma and other inflammatory conditions. By blocking the

binding of these leukotrienes to the CysLT1 receptor, Zafirlukast inhibits their pro-inflammatory
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effects, which include bronchoconstriction, increased vascular permeability, and mucus

production[2][11][12][13].

The signaling pathway initiated by the binding of cysteinyl leukotrienes to the CysLT1 receptor

and its inhibition by Zafirlukast is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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